molecular formula C8H13ClN2O B15219489 5-(Piperidin-4-yl)oxazole hydrochloride

5-(Piperidin-4-yl)oxazole hydrochloride

Cat. No.: B15219489
M. Wt: 188.65 g/mol
InChI Key: PQIVONHVADUBPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Piperidin-4-yl)oxazole hydrochloride is a heterocyclic compound featuring an oxazole ring directly attached to a piperidine moiety, with a hydrochloride salt enhancing its solubility and stability. The oxazole ring (a five-membered aromatic system with one oxygen and one nitrogen atom) contributes to its electronic properties, while the piperidine group introduces basicity and conformational flexibility.

Properties

Molecular Formula

C8H13ClN2O

Molecular Weight

188.65 g/mol

IUPAC Name

5-piperidin-4-yl-1,3-oxazole;hydrochloride

InChI

InChI=1S/C8H12N2O.ClH/c1-3-9-4-2-7(1)8-5-10-6-11-8;/h5-7,9H,1-4H2;1H

InChI Key

PQIVONHVADUBPJ-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1C2=CN=CO2.Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(Piperidin-4-yl)oxazole hydrochloride typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of piperidine derivatives with oxazole precursors in the presence of a suitable catalyst. The reaction conditions often require specific temperatures and solvents to ensure high yield and purity .

Industrial Production Methods: Industrial production of 5-(Piperidin-4-yl)oxazole hydrochloride may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions: 5-(Piperidin-4-yl)oxazole hydrochloride can undergo various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole derivatives with hydroxyl or carbonyl groups, while reduction can produce saturated heterocycles .

Scientific Research Applications

5-(Piperidin-4-yl)oxazole hydrochloride has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 5-(Piperidin-4-yl)oxazole hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Heterocycle Variations

  • Oxazole vs. Oxadiazole/Isoxazole :
    • The parent compound’s oxazole ring has fewer heteroatoms than oxadiazoles (e.g., ), reducing hydrogen-bonding capacity but improving lipophilicity for membrane permeability.
    • Oxadiazole derivatives (e.g., 1,2,4-oxadiazole in ) exhibit greater metabolic stability due to reduced susceptibility to oxidative enzymes, making them preferred in drug design .
    • Isoxazole-containing analogs (e.g., ) feature a different heteroatom arrangement (O-N-O), which may enhance aromatic stacking in receptor binding .

Substituent Effects

  • Methyl vs.
  • Cyclobutyl and Ethyl Linkers :
    • The cyclobutyl group in introduces steric bulk, likely improving selectivity in agrochemical target binding .
    • Ethyl linkers (e.g., ) enhance conformational flexibility, allowing adaptation to diverse binding pockets .

Salt Forms and Solubility

  • Monohydrochloride vs. Dihydrochloride: Dihydrochloride salts (e.g., ) offer higher solubility than monohydrochlorides, advantageous for intravenous formulations but may require stricter pH control .

Q & A

Q. What synthetic methodologies are commonly employed for the preparation of 5-(Piperidin-4-yl)oxazole hydrochloride?

The synthesis typically utilizes van Leusen's oxazole synthesis , which involves reacting an aldehyde precursor (e.g., piperidin-4-yl aldehyde derivatives) with p-toluenesulfonylmethyl isocyanide (TosMIC) in the presence of potassium carbonate. The reaction is carried out in methanol under reflux (70°C for 3 hours), followed by extraction with methyl tert-butyl ether and purification . This method is favored for its moderate yields and compatibility with diverse aldehyde substrates.

Q. How can researchers confirm the structural integrity of 5-(Piperidin-4-yl)oxazole hydrochloride?

Key characterization techniques include:

  • Nuclear Magnetic Resonance (NMR) : To verify the oxazole ring and piperidine substituent.
  • High-Performance Liquid Chromatography (HPLC) : For purity assessment.
  • X-ray crystallography : To resolve crystallographic parameters, particularly when studying halogen bonding interactions (e.g., with iodobenzenes) .
  • Mass spectrometry : For molecular weight confirmation.

Q. What safety precautions are essential when handling 5-(Piperidin-4-yl)oxazole hydrochloride?

While specific toxicity data may be limited, standard precautions include:

  • Use of personal protective equipment (PPE) (gloves, lab coat, goggles).
  • Avoidance of inhalation or skin contact.
  • Work in a fume hood to minimize exposure.
  • Immediate medical attention in case of accidental ingestion or contact .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve the yield of 5-(Piperidin-4-yl)oxazole derivatives?

Optimization strategies include:

  • Solvent selection : Methanol is standard, but polar aprotic solvents (e.g., DMF) may enhance reaction kinetics.
  • Catalyst screening : Transition-metal catalysts (e.g., Pd) for cross-coupling reactions.
  • Temperature control : Gradual heating to avoid decomposition of sensitive intermediates.
  • Substrate pre-functionalization : Introducing electron-withdrawing/donating groups to modulate reactivity .

Q. What analytical approaches resolve contradictions in reported biological activities of oxazole derivatives?

Discrepancies in bioactivity data can be addressed by:

  • Dose-response studies : Establishing concentration-dependent effects.
  • Target validation : Using CRISPR/Cas9 or siRNA to confirm receptor interactions.
  • Structural analogs comparison : Correlating substituent effects (e.g., halogen vs. methyl groups) with activity trends .

Q. How do halogen bonding interactions influence the crystallographic properties of 5-(Piperidin-4-yl)oxazole hydrochloride?

Q. How can researchers validate the purity of 5-(Piperidin-4-yl)oxazole hydrochloride in complex mixtures?

Advanced chromatographic methods include:

  • LC-MS/MS : For trace impurity detection.
  • Ion-pair chromatography : To separate charged byproducts.
  • Chiral HPLC : If stereoisomers are present .

Q. What computational tools predict the reactivity of 5-(Piperidin-4-yl)oxazole in nucleophilic substitution reactions?

Density Functional Theory (DFT) calculations model:

  • Frontier molecular orbitals (HOMO/LUMO) to identify reactive sites.
  • Transition state energies for kinetic profiling.
  • Solvent effects via continuum solvation models (e.g., PCM) .

Q. How can structural modifications enhance the metabolic stability of 5-(Piperidin-4-yl)oxazole-based probes?

  • Isosteric replacement : Substituting oxazole with thiazole to resist oxidation.
  • Deuterium incorporation : At metabolically vulnerable positions.
  • PEGylation : To prolong half-life in biological systems .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.